Cas no 1600313-04-9 (2-phenylpyridine-3-sulfonamide)

• Product Name: 2-phenylpyridine-3-sulfonamide
• CAS No: 1600313-04-9
• MF: C₁₁H₁₀N₂O₂S
• MW: 234.274301052094
• CID: 5245468
• PubChem ID: 23226619
• Update Time: 2025-06-12

2-phenylpyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinesulfonamide, 2-phenyl-
• 2-phenylpyridine-3-sulfonamide

• Inchi： 1S/C11H10N2O2S/c12-16(14,15)10-7-4-8-13-11(10)9-5-2-1-3-6-9/h1-8H,(H2,12,14,15)
• InChI Key： FZIABZQRRYQFBB-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC=C2)=NC=CC=C1S(N)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 2-phenylpyridine-3-sulfonamide

Introduction to 2-phenylpyridine-3-sulfonamide (CAS No. 1600313-04-9)

2-phenylpyridine-3-sulfonamide, identified by the Chemical Abstracts Service Number (CAS No.) 1600313-04-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the class of sulfonamides, which are well-known for their broad spectrum of biological activities and utility in drug development. The structural framework of 2-phenylpyridine-3-sulfonamide incorporates a phenyl group and a pyridine ring, both of which are pivotal for its unique chemical properties and potential applications.

The phenylpyridine moiety is particularly noteworthy due to its presence in numerous bioactive molecules. Pyridine derivatives are frequently explored in medicinal chemistry due to their ability to interact with biological targets such as enzymes and receptors. The introduction of a sulfonamide group at the 3-position of the pyridine ring further enhances its pharmacological potential by improving solubility and metabolic stability, key factors in drug design.

In recent years, there has been a surge in research focusing on sulfonamide derivatives as therapeutic agents. The sulfonamide functional group is renowned for its antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of atoms in 2-phenylpyridine-3-sulfonamide allows for selective binding to biological targets, making it a promising candidate for further investigation. Studies have demonstrated that sulfonamides can modulate various cellular processes, including signal transduction and metabolic pathways.

One of the most compelling aspects of 2-phenylpyridine-3-sulfonamide is its versatility in drug development. Researchers have leveraged its structural features to design molecules with enhanced efficacy and reduced side effects. For instance, modifications to the phenyl ring can alter electronic properties, influencing interactions with biological targets. Similarly, variations in the sulfonamide moiety can fine-tune pharmacokinetic profiles.

The compound has been extensively studied in vitro, revealing intriguing biological activities. Preliminary experiments suggest that 2-phenylpyridine-3-sulfonamide exhibits potent inhibitory effects on certain enzymes implicated in inflammation and cancer progression. These findings align with the growing interest in developing small-molecule inhibitors as therapeutic strategies. Additionally, the compound’s ability to cross cell membranes makes it an attractive candidate for drug delivery systems.

Advances in computational chemistry have further accelerated the exploration of 2-phenylpyridine-3-sulfonamide. Molecular modeling techniques allow researchers to predict binding affinities and optimize structures before conducting costly wet-lab experiments. This approach has significantly reduced the time required to identify lead compounds for clinical development.

The synthesis of 2-phenylpyridine-3-sulfonamide presents unique challenges due to its complex structure. However, recent methodologies have improved yield and purity, making it more accessible for large-scale studies. Catalytic processes and green chemistry principles have been employed to minimize waste and energy consumption during production.

In clinical settings, 2-phenylpyridine-3-sulfonamide holds promise as a multitargeted therapeutic agent. Its ability to interact with multiple biological pathways suggests potential applications in treating complex diseases such as diabetes and neurodegenerative disorders. Ongoing clinical trials are evaluating its efficacy in these conditions, with early results showing encouraging signs.

The future of 2-phenylpyridine-3-sulfonamide research lies in interdisciplinary collaboration between chemists, biologists, and clinicians. By integrating experimental data with computational insights, researchers can accelerate the discovery of novel derivatives with improved therapeutic profiles. This holistic approach is essential for translating laboratory findings into effective treatments for patients worldwide.

Environmental considerations also play a crucial role in the development of new compounds like 2-phenylpyridine-3-sulfonamide. Sustainable synthetic routes and biodegradable formulations are being explored to minimize ecological impact. These efforts align with global initiatives to promote green chemistry and responsible drug development practices.

In conclusion,2-phenylpyridine-3-sulfonamide (CAS No. 1600313-04-9) represents a significant advancement in pharmaceutical chemistry due to its unique structure and promising biological activities. Its sulfonamide core combined with a phenylpyridine scaffold offers a versatile platform for drug discovery. As research progresses, this compound is poised to contribute valuable insights into treating various diseases while adhering to sustainable practices.